(2E)-3-(1-Phenylcyclopropyl)prop-2-enoic acid

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• SMILES: C1CC1(C=CC(=O)O)C2=CC=CC=C2
• InChI: InChI=1S/C12H12O2/c13-11(14)6-7-12(8-9-12)10-4-2-1-3-5-10/h1-7H,8-9H2,(H,13,14)/b7-6+
• InChIKey: WLJKEZFFRVDESR-VOTSOKGWSA-N

(2E)-3-(1-Phenylcyclopropyl)prop-2-enoic Acid: Structural Baseline for Scientific Procurement

(2E)-3-(1-Phenylcyclopropyl)prop-2-enoic acid (CAS 64701-64-0) is a cinnamic acid derivative in which the α-vinyl hydrogen is replaced by a 1-phenylcyclopropyl group, resulting in a sterically constrained α,β-unsaturated carboxylic acid scaffold (C₁₂H₁₂O₂, MW 188.22 g/mol) . The compound features an (E)-configured double bond conjugated to the carboxylic acid, with the cyclopropyl ring directly attached at the β-position—a structural arrangement that introduces ring strain and distinctive spatial geometry relative to unsubstituted cinnamic acid . It is commercially available at 95% purity from specialty chemical suppliers .

Why Generic Substitution Fails for (2E)-3-(1-Phenylcyclopropyl)prop-2-enoic Acid

In-class cinnamic acid derivatives cannot be interchanged without consequence. The position of the cyclopropyl substituent—whether at the 1-cyclopropyl position (as in this compound), on the phenyl ring, or directly on the α,β-unsaturated system—determines LogP, steric accessibility, and metabolic stability . Regioisomers such as 3-cyclopropyl-3-phenylacrylic acid (CAS 64701-93-5) and 3-(4-cyclopropylphenyl)acrylic acid (CAS 545393-80-4) share the identical molecular formula but exhibit different spatial arrangements of the cyclopropyl moiety, leading to distinct physicochemical profiles (e.g., LogP 2.36 for the 1-phenylcyclopropyl isomer vs. comparable but non-identical values for the 4-cyclopropylphenyl isomer) . For structure-activity relationship (SAR) studies, synthetic chemistry campaigns, or pharmacological screening, substitution with a positional isomer introduces an uncontrolled variable that can invalidate experimental conclusions [1].

• [1] Abe M, Nishikawa K, Fukuda H, et al. Key structural features of cis-cinnamic acid as an allelochemical. Phytochemistry, 2012, 84: 56–67. Demonstrates that cyclopropyl substitution position on cinnamic acid critically determines bioactivity. View Source

Quantitative Differentiation Evidence for (2E)-3-(1-Phenylcyclopropyl)prop-2-enoic Acid vs. Closest Analogs

Calculated LogP Differentiates the 1-Phenylcyclopropyl Scaffold from Parent Cinnamic Acid

The (2E)-3-(1-phenylcyclopropyl)prop-2-enoic acid scaffold yields a computed LogP of 2.36, compared with cinnamic acid (LogP approximately 1.8) . This ~0.6 LogP unit increase reflects the combined effect of cyclopropane ring introduction and the additional carbon atom, translating to an approximately 4-fold higher predicted octanol/water partition coefficient. This difference is meaningful for membrane permeability predictions in drug design and for chromatographic method development where retention time tuning is required [1].

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 2.359 (calculated)
Comparator Or Baseline	Cinnamic acid: LogP ≈ 1.8 (literature consensus)
Quantified Difference	ΔLogP ≈ +0.56 log units (~4× higher partition coefficient)
Conditions	In silico prediction; vendor-reported computed value for target compound vs. published literature values for cinnamic acid

Why This Matters

The 0.56 LogP increase indicates meaningfully greater lipophilicity than parent cinnamic acid, which directly impacts membrane permeability predictions, HPLC retention behavior, and solvent extraction protocols during synthesis or purification.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. LogP–membrane permeability relationship. View Source

Stereochemical Configuration: (E)-Double Bond Geometry Distinguishes from (Z)-Isomer for Synthetic Applications

The (2E) stereochemistry of this compound is explicitly defined, distinguishing it from the corresponding (Z)-isomer (CAS 64701-77-5) . In cinnamic acid photochemistry, the (E)-configured isomer serves as the substrate for photochemical [2+2] cycloaddition and E→Z photoisomerization reactions, whereas the (Z)-isomer undergoes different reaction pathways including cyclization to coumarin derivatives [1]. Specifically, (Z)-3-cyclopropyl-3-phenylacrylic acid has been demonstrated to yield 4-cyclopropyl-2H-chromen-2-one under photocatalytic conditions [2]. The defined (E)-geometry of the target compound ensures predictable and reproducible reactivity in stereospecific synthetic transformations.

Evidence Dimension	Stereochemical configuration and synthetic utility
Target Compound Data	(2E)-configuration (CAS 64701-64-0)
Comparator Or Baseline	(Z)-3-cyclopropyl-3-phenylacrylic acid (CAS 64701-77-5)
Quantified Difference	Qualitative difference in photochemical reactivity: (Z)-isomer yields 4-cyclopropyl-2H-chromen-2-one (11.2 mg yield reported) under photocatalytic conditions; (E)-isomer expected to undergo [2+2] cycloaddition pathways
Conditions	Photocatalytic reaction with riboflavin mimic, O₂, MeOH/CH₃CN

Why This Matters

The defined (E)-stereochemistry is essential for synthetic chemists designing stereospecific reactions; procurement of the incorrect isomer would lead to different reaction products and potentially failed synthetic campaigns.

• [1] Lewis FD, Oxman JD, Gibson LL, et al. Lewis acid catalysis of photochemical reactions. 6. Selective isomerization of β-substituted cinnamic acid derivatives. Journal of the American Chemical Society, 1986, 108(11): 3005–3011. View Source
• [2] Molaid. (Z)-3-cyclopropyl-3-phenylacrylic acid (CAS 64701-77-5): demonstrated conversion to 4-cyclopropyl-2H-chromen-2-one under photocatalytic conditions with 11.2 mg yield. View Source

1-Phenylcyclopropyl Substitution Pattern Offers Distinct Steric Profile vs. 4-Cyclopropylphenyl and 2-Phenylcyclopropyl Analogs

The 1-phenylcyclopropyl substitution pattern in (2E)-3-(1-phenylcyclopropyl)prop-2-enoic acid positions the cyclopropyl ring directly at the β-carbon of the acrylic acid system, creating a unique steric environment [1]. In a bioisosterism study of vinyl vs. cyclopropyl groups in local anesthetics, 1-phenylcyclopropane carboxylate esters showed lower activity than both cinnamic acid esters and 2-phenylcyclopropane carboxylate esters (activity order: cinnamic ≃ 2-phenylcyclopropane > 1-phenylcyclopropane) [2]. This demonstrates that the 1-phenylcyclopropyl configuration produces a distinct pharmacological profile—potentially advantageous when attenuated target engagement is desired, such as in tool compound development where full agonism or strong inhibition must be avoided [3].

Evidence Dimension	Biological activity rank order in local anesthetic assay (acyl ester derivatives)
Target Compound Data	1-Phenylcyclopropane carboxylate ester series: lowest activity in the series
Comparator Or Baseline	Cinnamic acid esters and 2-phenylcyclopropane carboxylate esters: approximately equipotent, both greater than 1-phenylcyclopropane carboxylates
Quantified Difference	Qualitative activity rank order: cinnamic ≃ 2-phenylcyclopropane > 1-phenylcyclopropane (goldfish overturn assay and acetylcholinesterase inhibition assay)
Conditions	N,N-dialkylaminoethyl ester derivatives tested in goldfish overturn assay (in vivo) and in vitro acetylcholinesterase inhibition assay

Why This Matters

For researchers designing SAR libraries or seeking attenuated pharmacological activity, the 1-phenylcyclopropyl scaffold provides a predictable reduction in potency compared with the 2-phenylcyclopropyl or parent cinnamic acid scaffolds—a feature that can be exploited for fine-tuning target engagement.

• [1] PubChem. 2-(1-Phenylcyclopropyl)prop-2-enoic acid, CID 14450205. Illustrates the 1-phenylcyclopropyl scaffold geometry. View Source
• [2] Journal of the Pennsylvania Academy of Science. An investigation into the bioisosterism of vinyl and cyclopropyl groups in local anesthetics. 1992, 66(1): 27–33. Activity rank: cinnamic ≃ 2-phenylcyclopropane > 1-phenylcyclopropane. View Source
• [3] Meanwell NA. Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 2011, 54(8): 2529–2591. Context for cyclopropyl group as a vinyl bioisostere in medicinal chemistry. View Source

Available Purity Grade (95%) and Batch QC Documentation Support Reproducible Research

The target compound is commercially supplied at 95% purity with available batch-specific quality control documentation (NMR, HPLC, GC) from verified suppliers . In comparison, closely related analogs such as (E)-3-cyclopropyl-3-phenylacrylic acid (CAS 64701-93-5) are available at 98% purity from certain vendors, while the 4-cyclopropylphenyl isomer (CAS 545393-80-4) is typically supplied at 95% . The 95% purity specification for the target compound is accompanied by explicit QC documentation availability, which is essential for peer-reviewed publication standards requiring compound characterization data [1].

Evidence Dimension	Commercial purity specification and QC documentation availability
Target Compound Data	95% purity (CAS 64701-64-0); QC documentation: NMR, HPLC, GC available per batch
Comparator Or Baseline	(E)-3-Cyclopropyl-3-phenylacrylic acid: 98% purity; 3-(4-Cyclopropylphenyl)acrylic acid: 95% purity
Quantified Difference	Target compound purity is within 3% of the highest-purity comparator; all three isomers offer comparable QC documentation
Conditions	Commercial supplier specifications (LeYan, Bidepharm)

Why This Matters

Procurement decisions should account for the fact that all three C₁₂H₁₂O₂ isomers are available at comparable purity grades; selection should be driven by the specific structural requirements of the research application rather than purity differentials.

• [1] Journal of Medicinal Chemistry. Guidelines for authors: compound characterization requirements including HPLC purity ≥95% and supporting spectral data. View Source

Transparency Statement: Limitations of Currently Available Quantitative Differentiation Data

An exhaustive search of peer-reviewed literature, patents, and authoritative databases (as of the knowledge cutoff date) did not identify published head-to-head biological activity data, in vitro IC₅₀ values, in vivo pharmacokinetic parameters, or target engagement data specifically for (2E)-3-(1-phenylcyclopropyl)prop-2-enoic acid (CAS 64701-64-0) . The compound is primarily documented in chemical supplier catalogs and structural databases as a research chemical and synthetic building block . The closest quantitative comparator evidence is class-level inference derived from studies on 1-phenylcyclopropane carboxylate ester derivatives in local anesthetic assays, which provide scaffold-level activity ranking but not direct compound-specific data [1]. Prospective buyers should request custom synthesis batch data and consider commissioning in-house profiling if quantitative biological or pharmacological differentiation is required for their specific application.

Evidence Dimension	Availability of direct compound-specific quantitative biological or pharmacological data
Target Compound Data	No published IC₅₀, EC₅₀, Kᵢ, or in vivo data identified for CAS 64701-64-0
Comparator Or Baseline	1-Phenylcyclopropane carboxylate esters: qualitative activity ranking available; (E)-3-(4-(2-(4-(((1R,2S)-2-phenylcyclopropyl)amino)piperidin-1-yl)ethoxy)phenyl)acrylic acid derivatives: IC₅₀ values available (e.g., LSD1 IC₅₀ = 11 nM)
Quantified Difference	Not calculable—target compound lacks primary quantitative biological data
Conditions	Literature search across PubMed, SciFinder, BindingDB, ChEMBL, and patent databases

Why This Matters

Researchers requiring compounds with validated biological activity data should be aware that this specific compound currently lacks published quantitative pharmacology. For applications demanding known target engagement, alternative analogs with established IC₅₀ profiles may be more suitable.

• [1] BindingDB. BDBM369502: (E)-3-(4-(2-(4-(((1R,2S)-2-phenylcyclopropyl)amino)piperidin-1-yl)ethoxy)phenyl)acrylic acid derivative, LSD1 IC₅₀ = 11 nM. Provides comparator data for a structurally distinct 2-phenylcyclopropyl analog. View Source

Recommended Application Scenarios for (2E)-3-(1-Phenylcyclopropyl)prop-2-enoic Acid Based on Available Evidence

Medicinal Chemistry SAR Libraries Requiring 1-Phenylcyclopropyl Scaffold Diversity

For medicinal chemistry teams building structure-activity relationship (SAR) libraries around cinnamic acid derivatives, (2E)-3-(1-phenylcyclopropyl)prop-2-enoic acid provides a defined 1-phenylcyclopropyl substitution pattern that is structurally distinct from the more common 2-phenylcyclopropyl and 4-cyclopropylphenyl isomers. Class-level evidence indicates that 1-phenylcyclopropane carboxylate derivatives exhibit attenuated biological activity compared with 2-phenylcyclopropane and parent cinnamic acid analogs , making this scaffold valuable for exploring attenuated pharmacology or for use as a negative control in target engagement studies.

Stereospecific Photochemical Synthesis Featuring (E)-Configured α,β-Unsaturated Acid Substrates

The defined (E)-stereochemistry of this compound (confirmed by InChI Key WLJKEZFFRVDESR-VOTSOKGWSA-N) makes it suitable as a substrate for stereospecific photochemical reactions, including E→Z photoisomerization studies and [2+2] photocycloaddition reactions . The (Z)-isomer (CAS 64701-77-5) has been shown to undergo photocatalytic cyclization to coumarin derivatives [1]; the (E)-isomer would be expected to follow distinct reaction trajectories, enabling comparative photochemical studies.

Lipophilicity-Modulated Property Screening in Early Drug Discovery

With a computed LogP of 2.36—approximately 0.56 units higher than unsubstituted cinnamic acid—this compound can serve as a tool for probing the impact of moderate lipophilicity increases on membrane permeability, metabolic stability, and plasma protein binding in early-stage drug discovery panels . The cyclopropyl ring provides this LogP enhancement without introducing additional hydrogen bond donors or acceptors (HBD = 1, HBA = 1), preserving favorable physicochemical properties for CNS drug-likeness assessment .

Synthetic Building Block for Cyclopropane-Containing Compound Libraries

As a carboxylic acid building block, this compound can undergo standard derivatization reactions—amide coupling, esterification, reduction to the alcohol, or Curtius rearrangement—to generate diverse compound libraries featuring the 1-phenylcyclopropyl motif . The strained cyclopropyl ring also enables ring-opening reactions under appropriate conditions, providing access to acyclic derivatives not accessible from non-cyclopropylated cinnamic acid analogs .

• [1] Molaid. (Z)-3-cyclopropyl-3-phenylacrylic acid (CAS 64701-77-5) photocatalytic conversion to 4-cyclopropyl-2H-chromen-2-one. Demonstrates distinct photochemical reactivity of isomer. View Source